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Compound of Interest

Compound Name: Bis(hydroxymethyl)urea

Cat. No.: B073432 Get Quote

An In-depth Technical Guide to
Bis(hydroxymethyl)urea
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of bis(hydroxymethyl)urea, a key compound in polymer chemistry

and various industrial processes.

Introduction
Bis(hydroxymethyl)urea, also known as dimethylolurea, is an organic compound that serves

as a crucial intermediate in the production of urea-formaldehyde (UF) resins.[1][2][3] Its ability

to react with various functional groups makes it a versatile molecule in the synthesis of

polymers and as a cross-linking agent. This guide delves into the fundamental chemical and

physical characteristics of bis(hydroxymethyl)urea, its synthesis, and its primary applications.

Molecular Structure and Formula
The chemical formula for bis(hydroxymethyl)urea is C₃H₈N₂O₃.[4][5] Its structure consists of

a central urea molecule with hydroxymethyl groups attached to each of the nitrogen atoms. The

IUPAC name for this compound is 1,3-bis(hydroxymethyl)urea.[4]

Chemical Structure:
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Physicochemical Properties
The key quantitative data for bis(hydroxymethyl)urea are summarized in the table below for

easy reference and comparison.

Property Value Source(s)

CAS Number 140-95-4 [4][6][7]

Molecular Weight 120.11 g/mol [1][6][8][9]

Appearance White crystalline solid/powder [1][7][10]

Melting Point
125-126 °C (with

decomposition)
[1][9][11]

Boiling Point 224.08°C (estimate) [11]

Solubility in Water Good / High (150 g/L) [1][10][11]

XLogP3-AA -2 [8]

Synthesis and Experimental Protocols
Bis(hydroxymethyl)urea is synthesized through the reaction of urea with an excess of

formaldehyde in an aqueous solution.[1][12] This reaction is typically carried out under alkaline

conditions.[13]

Detailed Experimental Protocol for Synthesis:

The synthesis of urea-formaldehyde resins, which involves the initial formation of

bis(hydroxymethyl)urea, can be described in the following steps[13][14]:

Hydroxymethylation:

Adjust the pH of a formaldehyde solution to between 8.2 and 8.3 using a 20% NaOH

solution.

Raise the temperature of the solution to 40°C.
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Add urea in small portions over a period of 15 minutes, allowing the temperature to

increase to 80°C.

Maintain the reaction mixture at 80 ± 1°C for 30 minutes to complete the

hydroxymethylation step, resulting in the formation of hydroxymethylated urea derivatives,

including bis(hydroxymethyl)urea.[13]

Polycondensation (for resin formation):

To proceed with the formation of urea-formaldehyde resin, the pH of the solution is

adjusted to 4.5 with formic acid.

The acid-promoted polycondensation reaction is then carried out at 90 ± 1°C.[13]

The reaction between urea and formaldehyde is reversible and can be catalyzed by both acids

and bases.[15]

Chemical Reactivity and Applications
5.1. Urea-Formaldehyde Resins

The primary application of bis(hydroxymethyl)urea is as an intermediate in the production of

urea-formaldehyde resins.[2][3] These thermosetting resins are widely used as adhesives in

the manufacturing of particleboard, medium-density fiberboard (MDF), and plywood.[2]

5.2. Cross-linking Agent

Bis(hydroxymethyl)urea can act as a cross-linking agent. The hydroxymethyl groups can

react with other molecules containing active hydrogen atoms, such as cellulose, to form stable

cross-links, thereby modifying the properties of the material.[16] This property is utilized in the

textile industry to impart wrinkle resistance to fabrics. While bis-urea compounds are explored

for creating cross-linking monomers for applications like hydrogels and molecularly imprinted

polymers, the specific use of bis(hydroxymethyl)urea in advanced drug delivery systems is

an area of ongoing research.[17][18]

5.3. Formaldehyde Releaser

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b073432?utm_src=pdf-body
http://vana.kirj.ee/public/va_ke/chem-2006-4-4.pdf
http://vana.kirj.ee/public/va_ke/chem-2006-4-4.pdf
https://www.researchgate.net/publication/229986061_The_reaction_of_urea_with_formaldehyde
https://www.benchchem.com/product/b073432?utm_src=pdf-body
https://en.wikipedia.org/wiki/Urea-formaldehyde
https://www.wikiwand.com/en/articles/Bis(hydroxymethyl)urea
https://en.wikipedia.org/wiki/Urea-formaldehyde
https://www.benchchem.com/product/b073432?utm_src=pdf-body
https://www.benchchem.com/product/b087144
https://www.benchchem.com/product/b073432?utm_src=pdf-body
https://sciforum.net/manuscripts/1514/original.pdf
https://pure.tue.nl/ws/files/47026698/795626-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bis(hydroxymethyl)urea is known to be a formaldehyde releaser, meaning it can slowly

decompose to release formaldehyde.[19][20] This property is utilized in some cosmetic and

industrial applications where a slow and sustained release of formaldehyde is desired for its

preservative or antimicrobial effects.[19][21] However, due to the potential health concerns

associated with formaldehyde, the use of formaldehyde-releasing compounds is regulated in

many regions.[20][21] The decomposition of hydroxymethyl urea is unstable and can release

formaldehyde and urea.[16]

Visualization of Synthesis Pathway
The following diagram illustrates the synthesis of bis(hydroxymethyl)urea from urea and

formaldehyde.

Urea
(NH₂CONH₂)

Monomethylolurea

+ Formaldehyde

Formaldehyde
(CH₂O)

Bis(hydroxymethyl)urea
(HOCH₂NHCONHCH₂OH)

+ Formaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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